Cas no 2227686-09-9 ((2R)-4-(2-methylpyridin-3-yl)butan-2-amine)

• Product Name: (2R)-4-(2-methylpyridin-3-yl)butan-2-amine
• CAS No: 2227686-09-9
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5862197
• PubChem ID: 165680957
• Update Time: 2025-10-28

(2R)-4-(2-methylpyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-methylpyridin-3-yl)butan-2-amine
• EN300-1759857
• 2227686-09-9

• Inchi： 1S/C10H16N2/c1-8(11)5-6-10-4-3-7-12-9(10)2/h3-4,7-8H,5-6,11H2,1-2H3/t8-/m1/s1
• InChI Key： UCSXXSZORUMGMD-MRVPVSSYSA-N
• SMILES： N[C@H](C)CCC1=CC=CN=C1C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-4-(2-methylpyridin-3-yl)butan-2-amine

Introduction to (2R)-4-(2-methylpyridin-3-yl)butan-2-amine (CAS No. 2227686-09-9)

The compound (2R)-4-(2-methylpyridin-3-yl)butan-2-amine, identified by the CAS registry number 2227686-09-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically secondary amines, and features a chiral center at the second carbon atom of the butane chain. The presence of a pyridine ring with a methyl substituent adds complexity to its structure, making it an interesting subject for both academic and industrial research.

The synthesis of (2R)-4-(2-methylpyridin-3-yl)butan-2-amine typically involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry at the chiral center. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as drug development.

One of the most promising applications of this compound lies in its potential as a building block in medicinal chemistry. Its unique structure allows for the formation of diverse bioactive molecules, particularly those targeting specific receptors or enzymes. For instance, researchers have explored its role in designing inhibitors for kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders.

Recent studies have also highlighted the importance of (2R)-4-(2-methylpyridin-3-yl)butan-2-amine in the field of organocatalysis. Its ability to act as a catalyst in asymmetric induction reactions has opened new avenues for green chemistry, offering environmentally friendly alternatives to traditional catalysts. This is particularly relevant in the context of increasing global emphasis on sustainable chemical processes.

In addition to its catalytic applications, this compound has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal organic frameworks (MOFs). These materials have applications ranging from gas storage to catalysis, further underscoring the versatility of this molecule.

The chirality of (2R)-4-(2-methylpyridin-3-yl)butan-2-amine plays a critical role in its interactions with biological systems. Enantiomers often exhibit different pharmacokinetic profiles, making stereochemistry a key consideration in drug design. Recent research has focused on understanding the stereochemical outcomes of reactions involving this compound, with particular emphasis on how minor changes in structure can lead to significant differences in biological activity.

From an analytical standpoint, the characterization of this compound has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools allow for precise determination of its molecular structure and stereochemistry, ensuring high-quality standards in both research and industrial settings.

In conclusion, (2R)-4-(2-methylpyridin-3-yl)butan-2-amine is a versatile and intriguing molecule with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial innovation.